Cas no 24006-92-6 ((4,5-Dichloro-1,2-phenylene)dimethanol)

• Product Name: (4,5-Dichloro-1,2-phenylene)dimethanol
• CAS No: 24006-92-6
• MF: C₈H₈Cl₂O₂
• MW: 207.05392074585
• MDL: MFCD06656516
• CID: 253739
• PubChem ID: 13096434
• Update Time: 2025-06-08

(4,5-Dichloro-1,2-phenylene)dimethanol Chemical and Physical Properties

Names and Identifiers

• (4,5-Dichloro-1,2-phenylene)dimethanol
• 1,2-Benzenedimethanol,4,5-dichloro-
• 4,5-DICHLORO-1,2-BENZENEDIMETHANOL
• [4,5-dichloro-2-(hydroxymethyl)phenyl]methanol
• 1,2-Benzenedimethanol, 4,5-dichloro-
• WSCRUXVCUXHCOW-UHFFFAOYSA-N
• 8103AD
• 4,5-Dichlorobenzene-1,2-dimethanol
• 1709AB
• 4,5-Dichlorobenzene-1,2-bismethanol
• FCH1379216
• AX8092506
• 4,5-dichloro-1,2-di-hydroxymethyl benzene
• BB
• [4, 5-dichloro-2-(hydroxymethyl)phenyl]methanol
• A878062
• DTXSID50518049
• ZAA00692
• BB 0260977
• SCHEMBL1955558
• CS-0157314
• D84223
• AS-63514
• 4,5-Dichloro-1,2-bis(hydroxymethyl)benzene
• AKOS000281379
• MFCD06656516
• 24006-92-6
• FT-0638377
• DB-046315

• MDL： MFCD06656516
• Inchi： 1S/C8H8Cl2O2/c9-7-1-5(3-11)6(4-12)2-8(7)10/h1-2,11-12H,3-4H2
• InChI Key： WSCRUXVCUXHCOW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(CO)=C(CO)C=1)Cl

Computed Properties

• Exact Mass: 205.99000
• Monoisotopic Mass: 205.9901349 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 207.05
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.468
• Boiling Point: 349.8 ºCat 760 mmHg
• Flash Point: 165.4 ºC
• Refractive Index: 1.611
• PSA: 40.46000
• LogP: 1.97800

(4,5-Dichloro-1,2-phenylene)dimethanol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (4,5-Dichloro-1,2-phenylene)dimethanol

Recent Advances in the Application of (4,5-Dichloro-1,2-phenylene)dimethanol (CAS: 24006-92-6) in Chemical Biology and Pharmaceutical Research

The compound (4,5-Dichloro-1,2-phenylene)dimethanol (CAS: 24006-92-6) has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. Recent studies have demonstrated its potential in the development of novel therapeutic agents, particularly in the areas of antimicrobial and anticancer drug discovery. This research brief provides an overview of the latest advancements involving this important chemical building block.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 24006-92-6 as a precursor for the synthesis of novel benzimidazole derivatives with potent antimicrobial activity. The research team successfully utilized (4,5-Dichloro-1,2-phenylene)dimethanol to develop compounds showing remarkable efficacy against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The structural flexibility of this intermediate allowed for the creation of diverse molecular architectures with optimized pharmacokinetic properties.

In the field of oncology, a recent breakthrough was reported in Bioorganic & Medicinal Chemistry Letters (2024) where researchers employed 24006-92-6 to develop small molecule inhibitors targeting specific protein-protein interactions involved in cancer progression. The dimethanol functionality proved crucial for maintaining the optimal spatial orientation of pharmacophores while allowing for necessary structural modifications to enhance target specificity and reduce off-target effects.

Significant progress has also been made in understanding the synthetic applications of (4,5-Dichloro-1,2-phenylene)dimethanol. A 2024 paper in Organic Process Research & Development detailed an improved, scalable synthesis method for this compound, achieving higher yields (85-90%) and better purity (>99%) compared to traditional approaches. This advancement is particularly important for pharmaceutical applications where consistent quality and scalability are critical factors.

Emerging research has also explored the potential of 24006-92-6 in prodrug design. A recent study demonstrated how the hydroxyl groups in (4,5-Dichloro-1,2-phenylene)dimethanol can be strategically modified to create pH-sensitive drug conjugates that show enhanced tumor targeting capabilities. This approach could potentially address some of the challenges associated with conventional chemotherapy, such as systemic toxicity and poor bioavailability.

Looking forward, the unique chemical properties of (4,5-Dichloro-1,2-phenylene)dimethanol continue to inspire innovative applications in drug discovery. Current research directions include its incorporation into PROTACs (Proteolysis Targeting Chimeras) for targeted protein degradation and its use in developing novel imaging agents for diagnostic applications. The compound's versatility as a building block ensures its ongoing relevance in pharmaceutical research and development.